Cas no 1449240-68-9 (K145 hydrochloride)

• Product Name: K145 hydrochloride
• CAS No: 1449240-68-9
• MF: C₁₈H₂₅ClN₂O₃S
• MW: 384.920702695847
• CID: 2189750
• PubChem ID: 76849910
• Update Time: 2025-07-03

K145 hydrochloride Chemical and Physical Properties

Names and Identifiers

• K145(hcl)
• K 145 hydrochloride
• K-145 hydrochloride
• SphK2 inhibitor
• 3-(2-Amino-ethyl)-5-[3-(4-butoxyl-phenyl)-propylidene]-thiazolidine-2,4-dione hydrochloride
• K145 (hydrochloride)
• K145 hydrochloride
• (5Z)-3-(2-aminoethyl)-5-[3-(4-butoxyphenyl)propylidene]-1,3-thiazolidine-2,4-dione;hydrochloride
• LS-14668
• K145hydrochloride
• AC-36803
• 3-(2-aminoethyl)-5-(3-(4-butoxyphenyl)propylidene)thiazolidine-2,4-dione hydrochloride
• (Z)-3-(2-Aminoethyl)-5-(3-(4-butoxyphenyl)propylidene)thiazolidine-2,4-dione Hydrochloride
• AS-16548
• EX-A479
• 1449240-68-9
• CS-1918
• J-690183
• HY-15779A
• K145 (hydrochloride)?
• AKOS030526550

• Inchi： InChI=1S/C18H24N2O3S.ClH/c1-2-3-13-23-15-9-7-14(8-10-15)5-4-6-16-17(21)20(12-11-19)18(22)24-16;/h6-10H,2-5,11-13,19H2,1H3;1H/b16-6+;
• InChI Key： HADFDMGQKBGVAV-FPUQOWELSA-N
• SMILES： O=C(N(CCN)C/1=O)SC1=C/CCC2=CC=C(OCCCC)C=C2.[H]Cl

Computed Properties

• Exact Mass: 384.1274415g/mol
• Monoisotopic Mass: 384.1274415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Solubility: DMSO: soluble20mg/mL, clear

K145 hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on K145 hydrochloride

K145 Hydrochloride: A Promising Compound in the Field of Medicinal Chemistry (CAS No. 1449240-68-9)

K145 hydrochloride (CAS No. 1449240-68-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacological properties and potential therapeutic applications. This compound, a hydrochloride salt, has been the subject of extensive research, particularly in the areas of neurodegenerative diseases and cancer therapy. This article provides a comprehensive overview of K145 hydrochloride, including its chemical structure, biological activities, and recent advancements in its development.

The chemical structure of K145 hydrochloride is characterized by a complex molecular framework that includes a central aromatic ring system and several functional groups that contribute to its biological activity. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications. The precise chemical formula and molecular weight of K145 hydrochloride are essential for understanding its behavior in different environments and for optimizing its formulation in drug development.

Recent studies have highlighted the potential of K145 hydrochloride in modulating key signaling pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Specifically, K145 hydrochloride has been shown to inhibit the aggregation of amyloid-beta peptides and alpha-synuclein, which are hallmark features of these conditions. By preventing the formation of toxic protein aggregates, K145 hydrochloride may offer a new therapeutic strategy to slow down or halt disease progression.

In addition to its neuroprotective effects, K145 hydrochloride has demonstrated promising anticancer properties. Preclinical studies have shown that it can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of multiple signaling pathways, including those related to cell cycle regulation and DNA repair. These findings suggest that K145 hydrochloride could be a valuable addition to the arsenal of anticancer drugs, particularly for treating resistant or aggressive forms of cancer.

The safety profile of K145 hydrochloride is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have indicated that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development and eventual use in human patients.

Clinical trials are currently underway to assess the efficacy and safety of K145 hydrochloride in human subjects. Early-phase trials have shown promising results, with patients experiencing improvements in cognitive function and reduced tumor burden. These preliminary findings have generated optimism among researchers and clinicians alike, paving the way for larger-scale clinical trials to validate these results.

The development of K145 hydrochloride also highlights the importance of interdisciplinary collaboration in drug discovery and development. Chemists, biologists, pharmacologists, and clinicians are working together to optimize the compound's properties, improve its delivery methods, and explore new therapeutic applications. This collaborative approach ensures that all aspects of drug development are thoroughly addressed, from initial synthesis to final clinical approval.

In conclusion, K145 hydrochloride (CAS No. 1449240-68-9) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for treating neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential, potentially leading to new treatment options for patients suffering from these debilitating conditions.